N1-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(thiophen-2-yl)ethyl)-N2-(4-methoxybenzyl)oxalamide

• IUPAC Name: N'-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-thiophen-2-ylethyl]-N-[(4-methoxyphenyl)methyl]oxamide
• InChI: InChI=1S/C25H27N3O3S/c1-31-21-10-8-18(9-11-21)15-26-24(29)25(30)27-16-22(23-7-4-14-32-23)28-13-12-19-5-2-3-6-20(19)17-28/h2-11,14,22H,12-13,15-17H2,1H3,(H,26,29)(H,27,30)
• InChI Key: JOGLDPZEDHBCSF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)C(=O)NCC(C2=CC=CS2)N3CCC4=CC=CC=C4C3
• Molecular Formula: C25H27N3O3S
• Molecular Weight: 449.6 g/mol

Description

N1-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(thiophen-2-yl)ethyl)-N2-(4-methoxybenzyl)oxalamide is a useful research compound. Its molecular formula is C25H27N3O3S and its molecular weight is 449.57. The purity is usually 95%.
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Scientific Research Applications

Cellular Proliferation in Tumors

A study on the use of a cellular proliferative marker, closely related in structure to the compound of interest, demonstrated its potential for evaluating the proliferative status of solid tumors through PET imaging in patients with malignant neoplasms. This research suggests a promising avenue for utilizing similar compounds in the assessment of tumor growth and responsiveness to treatment (Dehdashti et al., 2013).

VMAT2 Imaging

Another study explored the biodistribution and radiation dosimetry of a vesicular monoamine transporter 2 (VMAT2) imaging agent, indicating the safety and potential clinical use of similar compounds in imaging VMAT2 sites in humans. This application is critical for understanding various neurological conditions and assessing the endocrine cells and brain functionality (Lin et al., 2010).

Drug Metabolism

Research on the disposition and metabolism of specific receptor antagonists underlines the importance of understanding how compounds are processed within the human body, focusing on the elimination pathways, half-lives, and metabolite formation. Such studies are essential for drug development and safety assessment (Renzulli et al., 2011).

Pharmacokinetics of Herbal Preparations

Investigation into the pharmacokinetics of herbal preparations containing complex compounds offers insights into how natural products are absorbed, metabolized, and eliminated by humans. This research can guide the development of herbal medicines and supplements for various health conditions (Alolga et al., 2015).